Cas no 2155855-29-9 (1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride
• CAS No: 2155855-29-9
• MF: C₆H₁₀ClF₂NO₂
• MW: 201.59890794754
• CID: 5036984
• PubChem ID: 132364898
• Update Time: 2025-05-21

1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride

• Inchi： 1S/C6H9F2NO2.ClH/c7-6(8)1-5(2-6,3-9)4(10)11;/h1-3,9H2,(H,10,11);1H
• InChI Key： RWLXZUSFBYIGKE-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(C(=O)O)(CN)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Topological Polar Surface Area: 63.3

Additional information on 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride

Introduction to 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride (CAS No. 2155855-29-9)

1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride (CAS No. 2155855-29-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core with fluorine substituents and an amine functional group, making it a versatile intermediate for the synthesis of more complex bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it particularly useful in various biochemical and pharmacological applications.

The structure of 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride features a rigid cyclobutane ring with two fluorine atoms at the 3-position, which imparts unique electronic and steric properties to the molecule. The presence of an amine group at the 1-position allows for further functionalization, enabling the attachment of various pharmacophores. This structural motif has been explored in the development of novel therapeutic agents due to its potential to interact with biological targets in a specific manner.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacological tools. The fluorine atoms in 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride contribute to increased metabolic stability and improved binding affinity to biological receptors. This has made it a valuable building block in drug discovery efforts aimed at developing small-molecule inhibitors and agonists. The compound’s ability to modulate enzyme activity and receptor interactions has been investigated in several preclinical studies.

One of the most compelling aspects of 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive amine group to introduce various functional groups, including carboxylic acids, aldehydes, and other heterocycles. This flexibility has allowed for the creation of libraries of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

Recent advancements in computational chemistry have further enhanced the utility of 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride. Molecular modeling studies have revealed insights into its binding mode with target proteins, providing critical information for rational drug design. These studies have highlighted the importance of the fluorine atoms in optimizing interactions with biological targets, underscoring their role in enhancing drug-like properties such as solubility and bioavailability.

The pharmaceutical industry has shown particular interest in 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride due to its potential applications in treating various diseases. For instance, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory disorders. The unique structural features of this compound make it an attractive candidate for designing molecules that can selectively inhibit aberrant signaling pathways involved in these diseases.

In addition to its pharmaceutical applications, 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride has found utility in materials science and agrochemical research. Its ability to serve as a building block for more complex molecules has made it valuable in developing novel materials with specific properties. Furthermore, its derivatives have been investigated for their potential as crop protection agents, offering new solutions for agricultural challenges.

The synthesis of 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. These methods often involve transition metal catalysis and asymmetric synthesis techniques, which ensure the production of enantiomerically pure compounds when required.

Quality control and analytical characterization are critical aspects of working with 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and assess purity. These analytical methods provide essential data for ensuring that the compound meets the stringent requirements for use in research and development.

The future prospects for 1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride are promising, given its versatility as a synthetic intermediate and its potential applications across multiple domains. Continued research into its derivatives and analogs is expected to yield novel compounds with enhanced therapeutic efficacy and improved pharmacokinetic profiles. As computational tools become more sophisticated, the design and optimization of molecules like this will likely accelerate, bringing new treatments closer to reality.